![molecular formula C18H30N2O3 B6134745 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol](/img/structure/B6134745.png)
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol
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Overview
Description
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol, also known as HEPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.
Mechanism of Action
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol binds to the sigma-1 receptor with high affinity and selectivity, leading to the activation of downstream signaling pathways. The exact mechanism of action of this compound is still not fully understood, but it is thought to involve the regulation of calcium signaling and the modulation of ion channels. This compound has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to modulate the release of neurotransmitters such as dopamine and glutamate, and to enhance synaptic plasticity. This compound has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects in conditions such as stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has several advantages for use in lab experiments. It is a selective agonist for the sigma-1 receptor, which allows for targeted activation of this receptor without affecting other receptors. This compound is also relatively stable and can be synthesized in large quantities. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is still not fully understood, and more research is needed to elucidate the downstream signaling pathways involved. Additionally, this compound has not yet been tested in human clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
There are several future directions for research on 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. This compound's neuroprotective and neurotrophic effects make it a promising candidate for these conditions. Another area of interest is the development of more selective and potent sigma-1 receptor agonists based on the structure of this compound. Finally, more research is needed to fully understand the mechanism of action of this compound and its downstream signaling pathways.
Synthesis Methods
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol can be synthesized by reacting 4-(2-hydroxyethoxy)benzyl chloride with 1-isopropyl-2-(4-piperazinyl)ethanol in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography.
Scientific Research Applications
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has been shown to have potential applications in medical research, particularly in the field of neuroscience. Studies have demonstrated that this compound can act as a selective agonist for the sigma-1 receptor, which is a protein involved in various cellular processes including calcium signaling, ion channel regulation, and neuroprotection. This compound has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
properties
IUPAC Name |
2-[4-[[4-(2-hydroxyethoxy)phenyl]methyl]-1-propan-2-ylpiperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O3/c1-15(2)20-9-8-19(14-17(20)7-10-21)13-16-3-5-18(6-4-16)23-12-11-22/h3-6,15,17,21-22H,7-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRQHVWKPRHKUJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1CCO)CC2=CC=C(C=C2)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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